Cas no 2138530-45-5 (4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol)

• Product Name: 4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol
• CAS No: 2138530-45-5
• MF: C₁₂H₂₂F₃NO
• MW: 253.304394245148
• CID: 6234673
• PubChem ID: 165872388
• Update Time: 2025-06-11

4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138530-45-5
• EN300-1160182
• 4-ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol
• 4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol

• Inchi： 1S/C12H22F3NO/c1-3-9-5-6-10(17)7-11(9)16(4-2)8-12(13,14)15/h9-11,17H,3-8H2,1-2H3
• InChI Key： WTYBMXHXNJWSQB-UHFFFAOYSA-N
• SMILES： FC(CN(CC)C1CC(CCC1CC)O)(F)F

Computed Properties

• Exact Mass: 253.16534881g/mol
• Monoisotopic Mass: 253.16534881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol

Introduction to 4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol (CAS No. 2138530-45-5)

4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2138530-45-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an amine and an ethyl side chain, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The structural composition of 4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol features a cyclohexane ring substituted with an ethyl group at the 4-position and an amine functional group at the 3-position, further modified by an ethyl(2,2,2-trifluoroethyl)amino moiety. This intricate arrangement not only imparts distinct physicochemical properties but also opens up diverse possibilities for its role in drug design and synthesis. The incorporation of fluorine atoms in the side chain enhances the lipophilicity and metabolic stability of the compound, which are critical factors in pharmaceutical development.

In recent years, there has been a growing emphasis on the exploration of structurally diverse compounds for their pharmacological potential. 4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol falls within this category, as it combines elements that are frequently observed in bioactive molecules. The cyclohexane ring serves as a scaffold that can be modulated to achieve specific biological effects, while the amine and fluorinated side chains provide opportunities for interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and pain management. Current research indicates that analogs with similar structural motifs have shown promise in preclinical studies as modulators of neurotransmitter systems. The fluorine atoms in the side chain are particularly noteworthy, as they have been demonstrated to improve pharmacokinetic profiles by enhancing binding affinity and reducing susceptibility to metabolic degradation.

The synthesis of 4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning to ensure high yields and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have made it feasible to construct such intricate structures with greater efficiency. These methods not only streamline the synthetic process but also allow for greater control over stereochemistry, which is crucial for biological activity.

Recent publications have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug-like properties. For instance, studies have shown that fluorine substitution can lead to increased binding affinity and reduced metabolic clearance. In the context of 4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol, the presence of multiple fluorine atoms may contribute to its stability under physiological conditions while maintaining sufficient lipophilicity for effective membrane penetration.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it a suitable candidate for use in agrochemicals or specialty chemicals where similar properties are desired. Additionally, the versatility of its functional groups allows for further derivatization into other bioactive molecules, providing a platform for innovative drug discovery programs.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol will play an increasingly important role in addressing unmet medical needs. The combination of structural complexity and favorable physicochemical properties positions it as a promising candidate for further exploration in both academic and industrial settings.

In conclusion,4-Ethyl-3-[ethyl(2,2,2-trifluoroethyl)amino]cyclohexan-1-ol (CAS No. 2138530-45-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable asset in the search for novel therapeutic agents. As research progresses，this compound is likely to contribute to breakthroughs across multiple domains，including drug development，agrochemical innovation，and specialty chemical applications.